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Compound of Interest

Compound Name: Glycine phosphate

Cat. No.: B1230353 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides essential guidance on the personal protective equipment

(PPE), operational procedures, and disposal plans for handling Glycine Phosphate. Glycine
phosphate is typically a buffer system composed of glycine and a phosphate salt, such as

sodium phosphate. The following information is a composite guide based on the safety data for

its likely individual components.

Personal Protective Equipment (PPE)
When handling Glycine Phosphate, appropriate personal protective equipment is crucial to

minimize exposure and ensure personal safety. The recommended PPE is outlined below.

PPE Category Recommended Equipment

Eye/Face Protection
Safety glasses with side-shields or goggles are

essential to prevent splashes.[1]

Skin Protection
A lab coat or long-sleeved clothing should be

worn to protect the skin.

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber)

are required.[2]

Respiratory Protection

Generally not required under normal conditions

with adequate ventilation. If dust is generated, a

dust mask may be necessary.
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Quantitative Data Summary
The following table summarizes key quantitative data for the primary components of a typical

Glycine Phosphate buffer.

Substance CAS Number
Molecular
Weight ( g/mol
)

Melting Point
(°C)

pH

Glycine 56-40-6 75.07 182-236 5.9-6.4

Sodium

Phosphate,

Monobasic

7558-80-7 119.98 >200 4.1-5.0

Sodium

Phosphate,

Dibasic

7558-79-4 141.96 >240 8.7-9.3

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Glycine Phosphate will minimize risks and ensure

procedural consistency.
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Preparation

Handling

Storage

Don Personal Protective Equipment (PPE)

Ensure adequate ventilation in the work area

Prepare a clean and organized workspace

Accurately weigh or measure Glycine Phosphate components

Dissolve components in a suitable solvent (e.g., deionized water)

Mix thoroughly until fully dissolved

Label the container clearly with contents and date

Store in a tightly sealed container

Keep in a cool, dry, and well-ventilated area

Click to download full resolution via product page

Caption: Workflow for the safe handling and preparation of Glycine Phosphate buffer.
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Disposal Plan
Proper disposal of Glycine Phosphate is essential to prevent environmental contamination

and adhere to regulatory requirements.

General Disposal Guidance:

Unused Material: Dispose of as unused product.[1] Contact a licensed professional waste

disposal service.[3]

Contaminated Materials: Dispose of contaminated gloves and other materials in accordance

with applicable laws and good laboratory practices.[1]

Containers: Dispose of empty containers as unused product. Do not dispose of with

household garbage.[3]

It is the responsibility of the waste generator to properly characterize all waste materials

according to applicable regulatory entities.[3]

Emergency Procedures: Accidental Spill
In the event of a spill, a clear and immediate response is critical to contain the material and

mitigate any potential hazards.
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Spill Response

Evacuate non-essential personnel from the immediate area

Ensure adequate ventilation

Wear appropriate PPE (gloves, goggles, lab coat)

Contain the spill using absorbent material

Collect spilled material into a suitable, labeled container for disposal

Clean the spill area with soap and water

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: Emergency response plan for a Glycine Phosphate spill.

First Aid Measures
In case of accidental exposure, follow these first aid procedures:
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After Inhalation: Move the exposed person to fresh air. If breathing is difficult, give oxygen.

Seek medical attention if symptoms appear.[1]

After Skin Contact: Wash the affected area with soap and plenty of water for 15-20 minutes.

If irritation persists, seek medical attention.[1]

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Get medical assistance.[1]

After Swallowing: Do not induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical advice.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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